3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(3-fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C14H11FO4/c1-19-13-3-2-8(7-12(13)15)9-4-10(14(17)18)6-11(16)5-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: XMXHHVPFJPMNEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O)F
• Molecular Formula: C14H11FO4
• DSSTOX Substance ID: DTXSID50690157
• Molecular Weight: 262.23 g/mol
• CAS RN: 1261975-96-5

Description

3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid (3-FMPHBA) is an important organic compound that has been studied extensively in recent years. It is a phenolic acid that has a wide range of applications in scientific research, including its use as a reagent in organic synthesis, as a fluorescent probe for biological applications, and as a potential therapeutic agent.

Scientific Research Applications

3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a fluorescent probe for imaging of cell membranes, as a reagent in organic synthesis, and as a potential therapeutic agent. It has also been used in the study of the effects of oxidative stress on cell viability, as well as in the study of the effects of drugs on the regulation of gene expression.

Mechanism of Action

The mechanism of action of 3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95% is not well understood. However, it is believed that the compound may act as an antioxidant, scavenging reactive oxygen species (ROS) and preventing oxidative damage to cells. It has also been suggested that the compound may act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, to reduce inflammation, and to protect against oxidative damage. It has also been shown to protect against DNA damage, to reduce the risk of cardiovascular disease, and to improve cognitive function.

Advantages and Limitations for Lab Experiments

3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solution. It is also non-toxic and has a low solubility in water, making it suitable for use in a variety of laboratory experiments. The main limitation of 3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95% is that it is not very soluble in organic solvents, making it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research involving 3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95%. One potential direction is to further investigate its mechanism of action, in order to better understand how it affects biochemical and physiological processes. Another potential direction is to explore its potential therapeutic applications, such as its use as an anti-inflammatory agent or as a cancer treatment. Additionally, further research could be conducted to explore its potential as an antioxidant and to investigate its effects on DNA damage and cognitive function. Finally, further research could be conducted to explore its potential for use in organic synthesis.

Synthesis Methods

3-(3-Fluoro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95% can be synthesized in a two-step process by reacting 3-fluoro-4-methoxyphenol with 5-hydroxybenzoic acid. The reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 80°C. The reaction is complete after 4 hours and yields a 95% pure product.